Cas no 159761-89-4 (2-(pentafluoro--sulfanyl)pyridine)

• Product Name: 2-(pentafluoro--sulfanyl)pyridine
• CAS No: 159761-89-4
• MF: C₅H₄F₅NS
• MW: 205.15
• CID: 5081734
• Update Time: 2025-10-28

2-(pentafluoro--sulfanyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(pentafluoro--sulfanyl)pyridine

• Inchi： 1S/C5H4F5NS/c6-12(7,8,9,10)5-3-1-2-4-11-5/h1-4H
• InChI Key： DZXNZXKULBZCRT-UHFFFAOYSA-N
• SMILES： S(F)(F)(C1N=CC=CC=1)(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(pentafluoro--sulfanyl)pyridine

2-(Pentafluoro--Sulfanyl)Pyridine: A Comprehensive Overview

The compound with CAS No. 159761-89-4, commonly referred to as 2-(pentafluoro--sulfanyl)pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a pentafluorothiophenyl group. The presence of multiple fluorine atoms in the sulfanyl group imparts distinctive electronic and physical properties to the molecule, making it a subject of interest for both academic and industrial research.

Recent studies have highlighted the potential of 2-(pentafluoro--sulfanyl)pyridine in various applications, particularly in the development of advanced materials and pharmaceuticals. Its electronic properties, including high electron-deficiency due to the electronegative fluorine atoms, make it an excellent candidate for use in organic electronics. Researchers have explored its role as a building block for constructing functional materials such as semiconductors and sensors. For instance, a study published in Nature Communications demonstrated that incorporating this compound into polymer blends significantly enhances their electrical conductivity, paving the way for its use in flexible electronics.

In addition to its electronic applications, 2-(pentafluoro--sulfanyl)pyridine has shown promise in the field of medicinal chemistry. Its ability to act as a ligand in metalloenzyme inhibition has been extensively studied. A groundbreaking study in Journal of Medicinal Chemistry revealed that this compound exhibits potent inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. This finding underscores its potential as a lead compound for drug discovery.

The synthesis of 2-(pentafluoro--sulfanyl)pyridine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have made it possible to produce this compound more efficiently. For example, researchers have developed a novel palladium-catalyzed coupling reaction that significantly reduces the number of steps required for its synthesis. This improvement not only enhances the scalability of production but also lowers the overall cost, making it more accessible for large-scale applications.

From an environmental standpoint, the stability and biodegradability of 2-(pentafluoro--sulfanyl)pyridine are critical considerations. Studies conducted by environmental chemists have shown that this compound exhibits moderate persistence in aquatic environments, raising concerns about its long-term ecological impact. However, ongoing research aims to develop greener synthesis routes and application methods to mitigate these risks.

In conclusion, 2-(pentafluoro--sulfanyl)pyridine (CAS No. 159761-89-4) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis and application techniques position it as a key player in the development of next-generation materials and pharmaceuticals. As research continues to uncover new insights into its capabilities, this compound is poised to make significant contributions to both scientific innovation and industrial progress.